Cas no 857776-82-0 (6-Bromo-3-(piperidin-1-ylmethyl)-1H-indole)

• Product name: 6-Bromo-3-(piperidin-1-ylmethyl)-1H-indole
• CAS No: 857776-82-0
• MF: C₁₄H₁₇BrN₂
• MW: 293.202182531357
• CID: 4822816

6-Bromo-3-(piperidin-1-ylmethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(piperidin-1-ylmethyl)-1H-indole

• Inchi： 1S/C14H17BrN2/c15-12-4-5-13-11(9-16-14(13)8-12)10-17-6-2-1-3-7-17/h4-5,8-9,16H,1-3,6-7,10H2
• InChI Key： HVXLJAKTMVNJPR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC=C2CN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Topological Polar Surface Area: 19
• XLogP3: 3.4

Additional information on 6-Bromo-3-(piperidin-1-ylmethyl)-1H-indole

Comprehensive Overview of 6-Bromo-3-(piperidin-1-ylmethyl)-1H-indole (CAS No. 857776-82-0)

6-Bromo-3-(piperidin-1-ylmethyl)-1H-indole (CAS No. 857776-82-0) is a brominated indole derivative with a piperidine-substituted methyl group at the 3-position. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The presence of the bromine atom and the piperidine moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and medicinal chemistry.

The indole core is a privileged scaffold in drug design, frequently found in bioactive compounds targeting neurological and oncological pathways. Researchers are increasingly exploring 6-Bromo-3-(piperidin-1-ylmethyl)-1H-indole for its potential role in modulating serotonin receptors, given the structural similarity to other indole-based therapeutics. Recent studies highlight its relevance in the development of small-molecule inhibitors and GPCR-targeted drugs, aligning with the growing demand for precision medicine.

In synthetic chemistry, 857776-82-0 serves as a key building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, due to its reactive bromo substituent. This adaptability has made it a focal point in high-throughput screening (HTS) libraries, where researchers seek novel compounds for kinase inhibition or neuroprotective agents. The compound’s stability and solubility profile further enhance its utility in in vitro and in vivo assays.

From an industrial perspective, the demand for 6-Bromo-3-(piperidin-1-ylmethyl)-1H-indole is rising, driven by its applications in pharmaceutical intermediates and bioconjugation. Companies specializing in custom synthesis and contract research organizations (CROs) frequently list this compound in their catalogs, catering to academic and commercial R&D projects. Its role in peptide mimetics and proteolysis-targeting chimeras (PROTACs) is also under investigation, reflecting broader trends in targeted protein degradation therapies.

Environmental and safety considerations are critical when handling 6-Bromo-3-(piperidin-1-ylmethyl)-1H-indole. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidelines for storage and disposal, ensuring compliance with green chemistry principles.

In summary, 6-Bromo-3-(piperidin-1-ylmethyl)-1H-indole (CAS No. 857776-82-0) represents a multifaceted tool for modern research. Its applications span drug discovery, chemical biology, and material science, making it a valuable asset for scientists exploring next-generation therapeutics. As the field evolves, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing structure-activity relationship (SAR) studies.